Cas no 1072946-16-7 ([4-methylsulfonyl-2-(trifluoromethyl)phenyl]boronic acid)

• Product Name: [4-methylsulfonyl-2-(trifluoromethyl)phenyl]boronic acid
• CAS No: 1072946-16-7
• MF: C₈H₈BF₃O₄S
• MW: 268.017931938171
• MDL: MFCD10699623
• CID: 840022
• PubChem ID: 46738830
• Update Time: 2025-04-19

[4-methylsulfonyl-2-(trifluoromethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Methylsulfonyl)-2-(trifluoromethyl)phenyl)boronic acid
• (4-(Methylsulfonyl)-2-(trifluoromethyl)-phenyl)boronic acid
• 4-(Methylsulfonyl)-2-(trifluoromethyl)phenylboronic acid
• [4-methylsulfonyl-2-(trifluoromethyl)phenyl]boronic acid
• AKOS015852492
• SCHEMBL1460005
• 4-(methylsulfonyl)-2-(trifluoromethyl)phenyl boronic acid
• DTXSID40674481
• 4-(Methylsulphonyl)-2-(trifluoromethyl)phenylboronic acid
• BS-22369
• C8H8BF3O4S
• 4-METHANESULFONYL-2-(TRIFLUOROMETHYL)PHENYLBORONIC ACID
• E97784
• MFCD10699623
• 1072946-16-7
• [4-methanesulfonyl-2-(trifluoromethyl)phenyl]boronic acid
• (4-(Methylsulfonyl)-2-(trifluoromethyl)phenyl)boronicacid
• CS-0176166
• [4-(Methanesulfonyl)-2-(trifluoromethyl)phenyl]boronic acid

• MDL： MFCD10699623
• Inchi： 1S/C8H8BF3O4S/c1-17(15,16)5-2-3-7(9(13)14)6(4-5)8(10,11)12/h2-4,13-14H,1H3
• InChI Key： KRVRNINHXGLIEL-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(B(O)O)=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 268.01900
• Monoisotopic Mass: 268.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83A^2

Experimental Properties

• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.59 g/l) (25 º C),
• PSA: 82.98000
• LogP: 0.86950